Cas no 61717-08-6 (1H-Pyrazole-4-carbonyl isocyanate, 1-[2-(acetyloxy)ethyl]-3-nitro-)
61717-08-6 structure
Product Name:1H-Pyrazole-4-carbonyl isocyanate, 1-[2-(acetyloxy)ethyl]-3-nitro-
CAS No:61717-08-6
MF:C9H8N4O6
MW:268.18302154541
CID:468641
PubChem ID:71392927
Update Time:2025-04-19
1H-Pyrazole-4-carbonyl isocyanate, 1-[2-(acetyloxy)ethyl]-3-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-4-carbonyl isocyanate, 1-[2-(acetyloxy)ethyl]-3-nitro-
- 2-(4-carbonisocyanatidoyl-3-nitropyrazol-1-yl)ethyl acetate
- DTXSID50814715
- 61717-08-6
- 2-[4-(Isocyanatocarbonyl)-3-nitro-1H-pyrazol-1-yl]ethyl acetate
-
- Inchi: 1S/C9H8N4O6/c1-6(15)19-3-2-12-4-7(9(16)10-5-14)8(11-12)13(17)18/h4H,2-3H2,1H3
- InChI Key: LUZNDAPXMVJMIT-UHFFFAOYSA-N
- SMILES: O(C(C)=O)CCN1C=C(C(N=C=O)=O)C([N+](=O)[O-])=N1
Computed Properties
- Exact Mass: 268.04444
- Monoisotopic Mass: 268.04438399g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 427
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 136Ų
Experimental Properties
- PSA: 133.76
1H-Pyrazole-4-carbonyl isocyanate, 1-[2-(acetyloxy)ethyl]-3-nitro- Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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